1,4-Diisocyanatocyclohexane
Cat. No. B1206502
Key on ui cas rn:
2556-36-7
M. Wt: 166.18 g/mol
InChI Key: CDMDQYCEEKCBGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05189205
Procedure details
Carbon dioxide was added subsurface to a dichloromethane (50 mL) solution containing 1,4-diaminocyclohexane (1,4-(NH2)2C6H10) (mixture of cis and trans, 0.04 mol, 4.6 g), N-cyclohexyl-N',N',N",N"-tetraethylguanidine (0.08 mol, 20.4 g) and triethylamine (0.08 mol, 8.0 g) at -10° C. (ice and salt bath) for 1 h at a pressure of 0 psig. The reaction mixture was transferred rapidly via cannula under carbon dioxide to the precooled solution of phosphorus oxychloride (0.08 mol, 12.4 g) in 50 mL dichloromethane. After stirring for ca. 30 min at -10° C. the reaction mixture turned yellow-brown and a ppt formed. The crude reaction was filtered and the filtrate concentrated in vacuo. The residue was extracted with 2×100 mL diethyl ether. The ether layers (light yellow) were concentrated and the residue was distilled under vacuum (ca. 0.1-0.3 torr) collecting product, cis and trans 1,4-cyclohexyl di-isocyanate, at 68°-78 ° C. (3.9 g, 57%) of 96% purity as judged by GC. IR (neat) 2266 cm-1. 1H NMR was also obtained.
[Compound]
Name
N-cyclohexyl-N',N',N",N"-tetraethylguanidine
Quantity
20.4 g
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[C:1](=[O:3])=O.[NH2:4][CH:5]1[CH2:10][CH2:9]C(N)C[CH2:6]1.C([N:14]([CH2:17][CH3:18])[CH2:15]C)C.P(Cl)(Cl)(Cl)=[O:20]>ClCCl>[CH2:18]1[CH:17]([N:14]=[C:15]=[O:20])[CH2:9][CH2:10][CH:5]([N:4]=[C:1]=[O:3])[CH2:6]1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)=O
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Step Two
|
Name
|
|
|
Quantity
|
4.6 g
|
|
Type
|
reactant
|
|
Smiles
|
NC1CCC(CC1)N
|
[Compound]
|
Name
|
N-cyclohexyl-N',N',N",N"-tetraethylguanidine
|
|
Quantity
|
20.4 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
8 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
|
Step Three
|
Name
|
|
|
Quantity
|
12.4 g
|
|
Type
|
reactant
|
|
Smiles
|
P(=O)(Cl)(Cl)Cl
|
Step Four
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
-10 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
After stirring for ca. 30 min at -10° C. the reaction mixture
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
a ppt formed
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude reaction
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
was filtered
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrate concentrated in vacuo
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The residue was extracted with 2×100 mL diethyl ether
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The ether layers (light yellow) were concentrated
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
the residue was distilled under vacuum (ca. 0.1-0.3 torr)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
collecting product, cis and trans 1,4-cyclohexyl di-isocyanate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
at 68°-78 ° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
1H NMR was also obtained
|
Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
